
alpha-Carboline-15N2 CAS number and
molecular weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: alpha-Carboline-15N2

Cat. No.: B564853 Get Quote

Technical Guide: α-Carboline-15N2
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of α-Carboline-15N2, a labeled variant of

the versatile heterocyclic scaffold, α-carboline. This document consolidates key chemical data,

detailed synthetic methodologies, and insights into its biological activities and associated

signaling pathways, presented for the scientific community engaged in chemical biology and

drug discovery.

Core Compound Data: α-Carboline-15N2
The fundamental properties of α-Carboline-15N2 are summarized below. This isotopically

labeled compound is a valuable tool for a range of biochemical and pharmacological studies,

including metabolic fate determination and target engagement assays.

Property Value

CAS Number 1189983-12-7

Molecular Formula C₁₁H₈¹⁵N₂

Molecular Weight 170.18 g/mol

Synonyms
9H-Pyrido[2,3-b]indole-¹⁵N₂, α-Carboline-

dinitrogen-15
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Synthetic Protocols
The synthesis of α-carboline can be achieved through various strategies. Below is a detailed

protocol for a palladium-catalyzed cross-coupling reaction, which can be adapted for the

synthesis of α-Carboline-15N2 by utilizing ¹⁵N-labeled precursors.

Palladium-Catalyzed Synthesis of α-Carboline
This two-step procedure involves an initial Buchwald-Hartwig amination followed by an

intramolecular C-H arylation.

Step 1: Synthesis of 3-Chloro-N-phenyl-pyridin-2-amine

Reaction Setup: In a three-necked, round-bottomed flask equipped with a magnetic stirrer,

condenser, and nitrogen inlet, combine 2,3-dichloropyridine (1.0 equiv), palladium(II) acetate

(0.025 equiv), triphenylphosphine (0.075 equiv), and sodium tert-butoxide (1.53 equiv).

Solvent and Reagent Addition: Add toluene to the flask, followed by aniline (1.05 equiv).

Reaction Conditions: Heat the mixture to 100°C and stir for 16 hours.

Work-up and Isolation: Cool the reaction to 0°C and add 2 M HCl. Filter the mixture through

Celite, separate the aqueous layer, and neutralize with a 6 M NaOH solution to precipitate

the product. Filter the solids, wash with water, and dry under vacuum to yield 3-chloro-N-

phenyl-pyridin-2-amine.

Step 2: Intramolecular Arylation to form α-Carboline

Reaction Setup: In a sealed tube, combine 3-chloro-N-phenyl-pyridin-2-amine (1.0 equiv),

palladium(II) acetate (0.1 equiv), triphenylphosphine (0.3 equiv), and potassium carbonate

(2.0 equiv).

Solvent Addition: Add N,N-dimethylformamide (DMF) to the mixture.

Reaction Conditions: Heat the mixture to 150°C for 16 hours.

Work-up and Purification: After cooling, dilute the reaction mixture with water and extract with

ethyl acetate. The combined organic layers are washed with brine, dried over sodium sulfate,
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and concentrated. The crude product is then purified by column chromatography on silica gel

to afford α-carboline.

For the synthesis of α-Carboline-15N2, ¹⁵N-labeled aniline or ¹⁵N-labeled 2,3-dichloropyridine

would be used as the starting material.

Biological Activities and Signaling Pathways
α-Carboline and its derivatives exhibit a wide range of biological activities, primarily attributed

to their ability to interact with nucleic acids and modulate the activity of key cellular enzymes.

DNA Intercalation
The planar aromatic structure of the α-carboline scaffold allows it to intercalate between the

base pairs of DNA. This interaction can disrupt DNA replication and transcription, leading to

cytotoxic effects in cancer cells.

Experimental Workflow: DNA Intercalation Assay

A common method to assess DNA intercalation is through a fluorescence-based displacement

assay using a fluorescent dye such as ethidium bromide (EtBr), which fluoresces upon binding

to DNA.
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To cite this document: BenchChem. [alpha-Carboline-15N2 CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b564853#alpha-carboline-15n2-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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